Cas no 2228789-21-5 (4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole)

• Product Name: 4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole
• CAS No: 2228789-21-5
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6008482
• PubChem ID: 91012948
• Update Time: 2025-10-30

4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole
• EN300-1773378
• 4-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazole
• 2228789-21-5

• Inchi： 1S/C9H15N3/c1-2-5-12(4-1)6-3-9-7-10-11-8-9/h7-8H,1-6H2,(H,10,11)
• InChI Key： XYFSLPWDFSDJGE-UHFFFAOYSA-N
• SMILES： N1(CCC2C=NNC=2)CCCC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 31.9Ų

Additional information on 4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole

Introduction to 4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole (CAS No: 2228789-21-5)

4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole (CAS No: 2228789-21-5) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and a broad spectrum of potential applications. This heterocyclic compound combines a pyrazole core with a pyrrolidine moiety, creating a molecular architecture that has garnered considerable attention from researchers in the field of medicinal chemistry. The structural features of this compound contribute to its versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The pyrazole ring is a well-known pharmacophore in drug design, renowned for its ability to interact with biological targets such as enzymes and receptors. Its five-membered structure, containing two nitrogen atoms, allows for diverse chemical modifications that can fine-tune its biological activity. In contrast, the pyrrolidine moiety is another important pharmacophore that enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications. The combination of these two heterocyclic systems in 4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole creates a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole and biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes involved in inflammatory pathways. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs. The pyrrolidine moiety is particularly crucial in modulating these interactions, providing a scaffold that can be further optimized for enhanced binding affinity and selectivity.

In vitro experiments have also demonstrated the compound's ability to modulate other biological pathways relevant to diseases such as cancer and neurodegenerative disorders. The pyrazole ring's ability to engage with ATP-binding sites in kinases has been particularly noteworthy. Several kinases are aberrantly activated in various cancers, making them attractive targets for therapeutic intervention. By inhibiting these kinases, 4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole may offer a novel mechanism for cancer treatment. Furthermore, the compound's interaction with other signaling molecules has been explored, revealing potential applications in treating neurological conditions where dysregulation of these pathways is implicated.

The synthesis of 4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole presents an intriguing challenge due to its complex structural features. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Recent methodologies have focused on catalytic approaches that enhance efficiency and reduce waste. Transition metal-catalyzed cross-coupling reactions have been particularly effective in constructing the pyrazole-pyrrolidine bridge. These reactions not only provide a more sustainable synthetic route but also allow for greater flexibility in modifying the compound's structure.

The pharmacokinetic properties of 4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole are another critical aspect that has been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its therapeutic potential. Preliminary pharmacokinetic studies indicate that this compound exhibits moderate solubility in water and lipids, suggesting good oral bioavailability. Additionally, its metabolic stability appears promising, with no significant degradation observed under normal physiological conditions.

One of the most exciting aspects of 4-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole is its potential as a lead compound for drug discovery programs. Researchers are exploring various derivatives to enhance its efficacy and safety profiles. By modifying specific atoms within the pyrazole or pyrrolidine rings, new analogs can be generated that may exhibit improved pharmacological properties. High-throughput screening (HTS) techniques have been employed to rapidly identify promising derivatives from large libraries of compounds.

The role of 4-(2-(pyrrolidin-l)-yl)ethyl-lH-pyrazole in addressing unmet medical needs cannot be overstated. Its unique structural features make it an attractive candidate for treating a wide range of diseases, from chronic inflammatory conditions to rare genetic disorders. As our understanding of biological pathways continues to expand, so does the potential for this compound to contribute to innovative therapies.

In conclusion, 4-(2-(pyrrolidin-l)-yl)ethyl-lH-pyrazole (CAS No: 2228789 21 5) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development. Its structural versatility combined with promising preclinical data positions it as a valuable asset in the quest to discover new treatments for human diseases.